Cas no 72188-32-0 (1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride)
72188-32-0 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride
CAS No:72188-32-0
MF:C8H5ClN2O
MW:180.59110045433
CID:1080015
Update Time:2023-08-03
1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- [2H4]-Difenoxin
- Difenoxin-d4
- 1H-pyrrolo[2,3-b]pyridine-3-carbonyl chloride
- 1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride
-
- Inchi: 1S/C8H5ClN2O/c9-7(12)6-4-11-8-5(6)2-1-3-10-8/h1-4H,(H,10,11)
- InChI Key: ZEDTUFZZAGMJJG-UHFFFAOYSA-N
- SMILES: ClC(C1=CNC2C1=CC=CN=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8
1H-Pyrrolo[2,3-b]pyridine-3-carbonyl chloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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